Cas no 950270-68-5 (3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one)

• Product Name: 3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one
• CAS No: 950270-68-5
• MF: C₁₇H₁₃ClO₅S
• MW: 364.800122976303
• CID: 5430555
• Update Time: 2025-10-28

3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)sulfonyl-7-methoxychromen-2-one
• 3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one

• Inchi： 1S/C17H13ClO5S/c1-10-3-6-13(9-14(10)18)24(20,21)16-7-11-4-5-12(22-2)8-15(11)23-17(16)19/h3-9H,1-2H3
• InChI Key： CVQILTFGFRRTMT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(OC)=C2)C=C1S(C1=CC=C(C)C(Cl)=C1)(=O)=O

Additional information on 3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one

Comprehensive Overview of 3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one (CAS No. 950270-68-5)

3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one (CAS No. 950270-68-5) is a synthetic organic compound belonging to the coumarin derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of a sulfonyl group and a methoxy substituent enhances its reactivity and biological activity, making it a subject of interest for drug discovery and development.

Researchers and industry professionals often search for terms like "coumarin sulfonyl derivatives", "bioactive coumarins", and "CAS 950270-68-5 applications" to explore its properties. Recent trends in drug development highlight the importance of sulfonamide-based compounds, which are known for their antimicrobial and anti-inflammatory properties. This aligns with the growing demand for novel therapeutic agents in treating resistant infections and chronic diseases.

The molecular structure of 3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one includes a chromen-2-one core, which is a hallmark of coumarins. Coumarins are widely studied for their fluorescence properties, making them useful in bioimaging and sensor technologies. Additionally, the chloro and methyl groups on the benzene ring contribute to its lipophilicity, influencing its pharmacokinetic profile.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of such compounds to reduce environmental impact. Questions like "How to synthesize coumarin sulfonyl derivatives sustainably?" are frequently encountered in academic and industrial forums. The compound’s potential as a building block for more complex molecules also makes it relevant in medicinal chemistry and material science.

Another area of interest is the compound’s role in enzyme inhibition. Coumarin derivatives are known to interact with various enzymes, such as tyrosinase and acetylcholinesterase, which are targets for treating neurodegenerative disorders. Searches for "coumarin-based enzyme inhibitors" and "CAS 950270-68-5 mechanism of action" reflect this focus. The methoxy group in the compound may further modulate its binding affinity, offering avenues for structure-activity relationship (SAR) studies.

From a commercial perspective, 3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one is often listed in chemical catalogs under categories like "pharmaceutical intermediates" and "research chemicals". Its CAS number, 950270-68-5, serves as a unique identifier for procurement and regulatory compliance. Companies specializing in custom synthesis and contract research frequently handle such compounds to support drug discovery pipelines.

In summary, 3-(3-chloro-4-methylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one (CAS No. 950270-68-5) is a versatile compound with applications spanning pharmaceuticals, biochemistry, and material science. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the development of therapeutic agents and advanced materials. As the scientific community continues to explore its potential, this compound remains a key player in innovation and discovery.